BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2,4-Difluoro-1-
(methoxymethoxy)benzene

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

2,4-Difluoro-1-
Compound Name:
(methoxymethoxy)benzene

CAS No.: 210350-62-2

Cat. No.: B3115640

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Difluoro-1-(methoxymethoxy)benzene is a fluorinated aromatic compound of increasing
interest in the fields of medicinal chemistry and materials science. The presence of two fluorine
atoms on the benzene ring significantly alters the molecule's electronic properties, lipophilicity,
and metabolic stability, making it a valuable building block for the synthesis of novel
pharmaceutical candidates and advanced materials. The methoxymethyl (MOM) ether group
serves as a common and versatile protecting group for phenols, allowing for selective reactions
at other positions of the molecule. This guide provides a comprehensive overview of the
physical properties, synthesis, and potential applications of this compound, with a focus on
practical insights for laboratory use.

Physicochemical Properties

Experimentally determined physical properties for 2,4-Difluoro-1-(methoxymethoxy)benzene
are not readily available in the public domain. Therefore, the following table presents a

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3115640#bc-rfq
https://www.benchchem.com/product/b3115640/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-difluoro-1-methoxymethoxy-benzene
https://www.benchchem.com/product/b3115640/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-difluoro-1-methoxymethoxy-benzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3115640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

combination of basic molecular information and computationally predicted physical properties
to guide researchers in its handling and application.

Property Value Source
Molecular Formula CsHsF20:2
Molecular Weight 174.14 g/mol
CAS Number 210350-62-2
Predicted Boiling Point 195-205 °C (Predicted)
Predicted Density 1.25+ 0.1 g/cm3 (Predicted)
Predicted Refractive Index 1.47-1.49 (Predicted)
Soluble in common organic
solvents (e.g.,
Predicted Solubility dichloromethane, ethyl (Predicted)

acetate, THF). Insoluble in

water.

Appearance

Likely a colorless to pale
yellow liquid at room

temperature.

(Inferred from similar

compounds)

Synthesis of 2,4-Difluoro-1-
(methoxymethoxy)benzene

The most direct and common method for the synthesis of 2,4-Difluoro-1-
(methoxymethoxy)benzene is the protection of the hydroxyl group of 2,4-difluorophenol with a
methoxymethyl (MOM) group. This reaction is typically carried out using methoxymethyl
chloride (MOM-CI) or dimethoxymethane in the presence of a base.

Experimental Protocol: Methoxymethylation of 2,4-
Difluorophenol
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This protocol is a standard procedure for the methoxymethylation of phenols and is expected to

be effective for the synthesis of the title compound.[1][2]

Materials:

2,4-Difluorophenol

Methoxymethyl chloride (MOM-CI) or Dimethoxymethane

A non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA) or Sodium Hydride (NaH))

Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or
Acetonitrile)

Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2SOa)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Deionized water

Procedure:

Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve 2,4-difluorophenol (1.0 equivalent) in the chosen anhydrous solvent.

Deprotonation: Cool the solution to 0 °C in an ice bath. Add the base (1.1-1.5 equivalents)
portion-wise, ensuring the temperature remains low. If using NaH, allow the mixture to stir
until hydrogen evolution ceases.

Addition of MOM Reagent: Slowly add methoxymethyl chloride (1.1-1.2 equivalents)
dropwise to the reaction mixture. If using dimethoxymethane, an acid catalyst may be
required.

Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor
the reaction progress by thin-layer chromatography (TLC).
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o Work-up: Upon completion, quench the reaction by the slow addition of water or saturated
agueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and
extract with an organic solvent (e.g., ethyl acetate or diethyl ether).

 Purification: Wash the combined organic layers with water and brine. Dry the organic layer
over anhydrous MgSOa4 or Naz2S0Qa4, filter, and concentrate under reduced pressure. The
crude product can be purified by flash column chromatography on silica gel.

Click to download full resolution via product page

Caption: Synthetic workflow for 2,4-Difluoro-1-(methoxymethoxy)benzene.

Applications in Research and Drug Development

The unique properties imparted by the fluorine atoms make 2,4-Difluoro-1-
(methoxymethoxy)benzene a valuable intermediate in several areas of chemical research:

o Medicinal Chemistry: The difluoro substitution pattern can enhance the binding affinity of a
drug candidate to its target protein through favorable electrostatic interactions. Furthermore,
the C-F bond is highly stable to metabolic degradation, which can improve the
pharmacokinetic profile of a drug. The MOM group allows for the temporary masking of the
phenolic hydroxyl group, enabling synthetic transformations at other sites of a more complex
molecule.

o Agrochemicals: Similar to pharmaceuticals, the introduction of fluorine atoms can enhance
the efficacy and metabolic stability of pesticides and herbicides.

o Materials Science: Fluorinated aromatic compounds are used in the synthesis of polymers
with specialized properties, such as high thermal stability, chemical resistance, and low

surface energy.
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Safety and Handling

As no specific safety data sheet is widely available for 2,4-Difluoro-1-
(methoxymethoxy)benzene, a cautious approach based on the known hazards of its
constituent parts and related compounds is essential.

» General Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal
protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant
gloves.[3][4]

e Hazards of Precursors and Related Compounds:

o 2,4-Difluorophenol: Is a corrosive and toxic solid. Avoid inhalation, ingestion, and skin
contact.

o Methoxymethyl chloride (MOM-CI): Is a known human carcinogen and should be handled
with extreme caution.[5] Safer alternatives like dimethoxymethane with an acid catalyst
are often preferred.

o Methoxymethyl ethers: Can form explosive peroxides upon prolonged storage, especially
if exposed to air and light. It is advisable to test for peroxides before use and to store the
compound in a cool, dark place under an inert atmosphere.[6]

o Fire Safety: The compound is likely a combustible liquid. Keep away from open flames,
sparks, and other ignition sources. Use appropriate fire extinguishing media such as carbon
dioxide, dry chemical powder, or alcohol-resistant foam.

PPE Handling Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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